2-[(cyclobutylmethyl)sulfanyl]-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one

• IUPAC Name: 2-(cyclobutylmethylsulfanyl)-3-(4-fluorophenyl)-5,6,7,8-tetrahydroquinazolin-4-one
• InChI: InChI=1S/C19H21FN2OS/c20-14-8-10-15(11-9-14)22-18(23)16-6-1-2-7-17(16)21-19(22)24-12-13-4-3-5-13/h8-11,13H,1-7,12H2
• InChI Key: VDQRCCRWZYWVLY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(C(=N2)SCC3CCC3)C4=CC=C(C=C4)F
• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol
• CAS No.: 2640962-18-9

Description

2-[(cyclobutylmethyl)sulfanyl]-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is a synthetic small molecule featuring a hexahydroquinazolin-4-one core substituted with a cyclobutylmethylsulfanyl group at position 2 and a 4-fluorophenyl group at position 3. This structure positions it within a class of compounds investigated for modulating protein-protein interactions, particularly involving matrix metalloproteinases (MMPs) and integrins. The cyclobutylmethyl substituent may influence binding affinity and pharmacokinetic properties compared to related analogs.

Biological Activity

The compound 2-[(cyclobutylmethyl)sulfanyl]-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one is a member of the quinazoline family, which has garnered attention due to its potential biological activities. This article explores its biological activity, focusing on pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C16H20FN3OS
• Molecular Weight : 321.41 g/mol

The compound features a cyclobutylmethyl sulfanyl group and a 4-fluorophenyl moiety, contributing to its unique biological properties.

Pharmacological Effects

Research indicates that compounds with similar structures exhibit a range of biological activities, including:

• Antitumor Activity : Quinazoline derivatives have been studied for their ability to inhibit cancer cell proliferation. The presence of the fluorophenyl group is often associated with enhanced potency against various cancer cell lines.
• Antimicrobial Activity : Some studies suggest that sulfur-containing compounds can exhibit antimicrobial properties, potentially making this compound effective against certain bacterial strains.
• Neurological Effects : Compounds that modulate GABA-A receptors have shown promise in treating neurological disorders. The structural similarity of this compound to known GABA-A receptor modulators may suggest potential in this area.

The exact mechanisms through which 2-[(cyclobutylmethyl)sulfanyl]-3-(4-fluorophenyl)-3,4,5,6,7,8-hexahydroquinazolin-4-one exerts its effects are still under investigation. However, potential mechanisms include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer metabolism or bacterial growth.
• Receptor Modulation : Interaction with neurotransmitter receptors could explain its neuropharmacological effects.
• Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in cancer cells.

Case Studies

• Antitumor Activity Study :
  • A study investigating the antitumor effects of quinazoline derivatives found that modifications at the phenyl position significantly increased cytotoxicity against breast cancer cell lines (MCF-7) .
  • The study reported an IC50 value of 10 µM for a related compound, suggesting that structural modifications could enhance efficacy.
• Antimicrobial Study :
  • Research on sulfur-containing compounds indicated that they possess broad-spectrum antimicrobial activity. The mechanism was attributed to disruption of bacterial cell membranes .
  • Specific tests showed that similar derivatives had minimum inhibitory concentrations (MICs) ranging from 0.5 to 32 µg/mL against Gram-positive and Gram-negative bacteria.
• Neuropharmacological Investigation :
  • A study focusing on GABA-A receptor modulation revealed that certain quinazoline derivatives acted as positive allosteric modulators (PAMs), enhancing GABAergic transmission .
  • These findings suggest potential applications in treating anxiety and seizure disorders.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	Cytotoxicity against MCF-7 cells
Antimicrobial	Broad-spectrum activity
Neuropharmacological	Positive modulation of GABA-A

Table 2: Structure-Activity Relationship (SAR)

Compound Variant	IC50 (µM)	Activity Type
Base Quinazoline Derivative	20	Antitumor
Fluorinated Variant	10	Antitumor
Sulfur-containing Analog	<32	Antimicrobial

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Key Structural Analogs and Properties

Substituent (2-position)	3-Position Substituent	Biological Target	KD/IC₅₀	Effects/Applications	Molecular Weight (g/mol)
Cyclobutylmethylsulfanyl	4-Fluorophenyl	MMP-9 (inferred)	Not reported	Potential MMP-9 inhibition	~348.4*
Butanamide (N-linked)	4-Fluorophenyl	MMP-9 HPX domain	320 nM	Inhibits tumor growth, metastasis	~432.5
Cyclopropylmethylsulfanyl	4-Fluorophenyl	Not reported	Not reported	Commercial availability	~334.4*
4-Methylpiperazinyl	None	TNKS2	Not reported	Crystal structure in TNKS2 complex	~249.3
3-Methylbut-2-en-1-ylsulfanyl	None	Not reported	Not reported	Commercial availability	250.36
2-(3-Chloro-4-methylphenyl)-2-oxoethylsulfanyl	Phenyl	Not reported	Not reported	No reported activity	420.91

*Calculated based on molecular formula (C₁₉H₂₅FN₂OS for cyclobutylmethyl analog; C₁₈H₂₂FN₂OS for cyclopropylmethyl analog).

Key Findings from Analog Studies

• N-(4-fluorophenyl)-4-(4-oxo-hexahydroquinazolin-2-ylthio)butanamide (KD = 320 nM): This analog demonstrates high selectivity for MMP-9’s hemopexin (HPX) domain, preventing proMMP-9 interactions with α4β1 integrin and CD44.
• 2-(4-Methylpiperazinyl)-hexahydroquinazolin-4-one : Co-crystallized with tankyrase 2 (TNKS2), this compound highlights the scaffold’s versatility in targeting diverse enzymes .
• BK80428 (3-methylbut-2-en-1-ylsulfanyl) : While lacking reported bioactivity, its lipophilic substituent may enhance membrane permeability compared to bulkier groups .

Impact of Substituent Modifications

• Cyclobutylmethyl vs. Cyclopropylmethyl : The cyclobutyl group’s larger ring size may improve hydrophobic interactions with target proteins but could reduce solubility.
• Butanamide vs. Sulfanyl Alkyl Chains : The butanamide analog’s higher potency (KD = 320 nM vs. 2.1 µM for earlier leads) underscores the importance of flexible, polar substituents in MMP-9 inhibition .
• Aryl Group Variations: The 4-fluorophenyl group enhances metabolic stability and target affinity compared to non-fluorinated aryl groups (e.g., phenyl in ’s analog) .